Cas no 1393553-89-3 (Ethyl 2-(2,2-difluorocyclopropyl)acetate)

Ethyl 2-(2,2-difluorocyclopropyl)acetate is a fluorinated cyclopropane derivative with applications in pharmaceutical and agrochemical synthesis. Its unique difluorocyclopropyl moiety enhances metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. The ester group provides versatility for further functionalization, enabling efficient derivatization into target compounds. The compound's structural rigidity and fluorine substitution contribute to improved binding affinity and selectivity in bioactive molecules. It is synthesized under controlled conditions to ensure high purity and consistency. Suitable for use in organofluorine chemistry, this ester is handled under standard laboratory protocols, with stability under inert conditions. Its reactivity profile supports diverse transformations, including hydrolysis, reduction, and cross-coupling reactions.

Ethyl 2-(2,2-difluorocyclopropyl)acetate structure

1393553-89-3 structure

Product Name:Ethyl 2-(2,2-difluorocyclopropyl)acetate

CAS No:1393553-89-3

MF:C₇H₁₀F₂O₂

MW:164.149909496307

MDL:MFCD22548250

CID:3163130

PubChem ID:72218480

Update Time:2025-06-09

Ethyl 2-(2,2-difluorocyclopropyl)acetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-(2,2-difluorocyclopropyl)acetate
- P15480
- SB15423
- MFCD22548250
- ETHYL (2,2-DIFLUOROCYCLOPROPYL)ACETATE
- AKOS030238153
- ethyl2-(2,2-difluorocyclopropyl)acetate
- SY322124
- CS-0049543
- AS-52673
- AB85425
- 1393553-89-3
- Cyclopropaneacetic acid, 2,2-difluoro-, ethyl ester
- MDL： MFCD22548250
- Inchi： 1S/C7H10F2O2/c1-2-11-6(10)3-5-4-7(5,8)9/h5H,2-4H2,1H3
- InChI Key： ZRMMDRGFJWCHMN-UHFFFAOYSA-N
- SMILES： FC1(CC1CC(=O)OCC)F

Computed Properties

Exact Mass: 164.06488588g/mol
Monoisotopic Mass: 164.06488588g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 4
Complexity: 168
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 26.3Å²

Ethyl 2-(2,2-difluorocyclopropyl)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E901680-5mg	ethyl 2-(2,2-difluorocyclopropyl)acetate	1393553-89-3		5mg	$ 50.00	2022-06-05
TRC	E901680-10mg	ethyl 2-(2,2-difluorocyclopropyl)acetate	1393553-89-3		10mg	$ 70.00	2022-06-05
TRC	E901680-50mg	ethyl 2-(2,2-difluorocyclopropyl)acetate	1393553-89-3		50mg	$ 275.00	2022-06-05
abcr	AB463508-250 mg	Ethyl 2-(2,2-difluorocyclopropyl)acetate; .	1393553-89-3		250mg	€400.00	2023-04-21
abcr	AB463508-500 mg	Ethyl 2-(2,2-difluorocyclopropyl)acetate; .	1393553-89-3		500mg	€757.00	2023-04-21
abcr	AB463508-1 g	Ethyl 2-(2,2-difluorocyclopropyl)acetate; .	1393553-89-3		1g	€1,114.00	2023-04-21
Chemenu	CM464418-250mg	Cyclopropaneacetic acid, 2,2-difluoro-, ethyl ester	1393553-89-3	95%+	250mg	$355	2023-02-18
Chemenu	CM464418-1g	Cyclopropaneacetic acid, 2,2-difluoro-, ethyl ester	1393553-89-3	95%+	1g	$1066	2023-02-18
eNovation Chemicals LLC	D586523-100mg	ethyl 2-(2,2-difluorocyclopropyl)acetate	1393553-89-3	97%	100mg	$135	2024-07-21
eNovation Chemicals LLC	D586523-250MG	ethyl 2-(2,2-difluorocyclopropyl)acetate	1393553-89-3	97%	250mg	$195	2024-07-21